3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-amino-1-[4-(1-hydroxyethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H20N2O2/c1-8(13)9-3-6-12(7-4-9)10(14)2-5-11/h8-9,13H,2-7,11H2,1H3
• InChI Key: UFKRTVJSKZXGOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)C(=O)CCN)O
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one, also known as 3-AP, is an organic compound that is often used in scientific research applications. It is a versatile compound with a wide range of applications, including in biochemical, physiological, and lab experiments. 3-AP is a colorless, water-soluble solid that is relatively stable in air and water, making it a useful compound for a variety of studies.

Scientific Research Applications

• Synthetic Methods and Chemical Structures :

  • A novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine, a compound with significant importance in medicinal chemistry, was proposed by Smaliy et al. (2011), based on the catalytic hydrogenation of pyrrolylpyridine (Smaliy et al., 2011).
  • Research by Vardanyan (2018) discussed the synthesis and pharmacological properties of 1-Substituted Piperidines, which are relevant to understanding compounds like 3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one (Vardanyan, 2018).
  • Jin-hong (2011) conducted NMR characterization and conformational analysis of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, providing insights into the structural aspects of similar compounds (Zheng Jin-hong, 2011).

• Chemical Activation and Reactions :

  • Nikolov and Yaylayan (2010) explored the chemical activation of piperidine by formaldehyde and the formation of lysine-specific Maillard reaction products, which could be relevant for understanding the reactivity of similar piperidine-based compounds (Nikolov & Yaylayan, 2010).

• Application in Drug Synthesis and Pharmaceutical Chemistry :

  • Research on the synthesis and application of N-Tosyl Piperidinyl-Containing α-Aminophosphonates by Jiang et al. (2013) could provide insights into the potential pharmaceutical applications of this compound (Jiang et al., 2013).

• Molecular Docking and Binding Affinity Studies :

  • Parveen et al. (2017) conducted molecular docking and studied the estrogen receptor binding affinity of pyrimidine-piperazine-chromene and -quinoline conjugates, which could be relevant for understanding the binding properties of similar compounds (Parveen et al., 2017).